Cas no 2680665-68-1 (tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate
• CAS No: 2680665-68-1
• MF: C₁₄H₁₉BrFNO₂
• MW: 332.208566904068
• CID: 5621019
• PubChem ID: 165931674
• Update Time: 2025-06-09

tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(3-bromo-4-fluorophenyl)propan-2-yl]carbamate
• EN300-28295878
• 2680665-68-1
• tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate

• Inchi： 1S/C14H19BrFNO2/c1-9(17-13(18)19-14(2,3)4)7-10-5-6-12(16)11(15)8-10/h5-6,8-9H,7H2,1-4H3,(H,17,18)
• InChI Key： NWOVRWUSHICWQY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 331.05832g/mol
• Monoisotopic Mass: 331.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate

tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate (CAS No. 2680665-68-1) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group, a carbamate functional group, and a substituted phenyl ring with bromine and fluorine substituents. The presence of these functional groups makes it versatile for use in diverse chemical reactions and applications.

Recent studies have highlighted the importance of tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of drug discovery. The bromine and fluorine substituents on the phenyl ring contribute to the compound's unique electronic properties, making it an ideal candidate for use in medicinal chemistry. For instance, its ability to act as a bioisostere has been leveraged in the design of novel therapeutic agents targeting specific biological pathways.

The synthesis of tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The introduction of the bromine and fluorine substituents is achieved through electrophilic aromatic substitution reactions, followed by conversion to the corresponding carboxylic acid or ester intermediate. The final step involves coupling with tert-butylamine to form the carbamate derivative. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of agrochemicals. Its ability to modulate plant growth hormones has been extensively studied, with recent research demonstrating its potential as a growth regulator in agriculture. Additionally, its role as a building block for advanced polymers has been explored, particularly in the development of biocompatible materials for medical applications.

From a structural perspective, tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate exhibits a complex interplay between steric and electronic effects due to its bulky tert-butyl group and electron-withdrawing substituents on the phenyl ring. These properties make it an excellent candidate for studying non-covalent interactions in chemical systems. Recent computational studies have utilized this compound as a model system to investigate hydrogen bonding networks and their influence on molecular stability.

In terms of environmental impact, tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-ylcarbamate has been evaluated for its biodegradability under various conditions. Initial findings suggest that it undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. These results are particularly relevant for its application in sustainable chemistry practices, where minimizing environmental footprint is a priority.

In conclusion, tert-butyl N-1-(3-bromo-4-fluorophenyl)propan-2-y-carbamate (CAS No. 2680665 68 1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.